Cas no 919106-12-0 (3-Azabicyclo[3.1.0]hexane, 1-(3-pyridinyl)-)

3-Azabicyclo[3.1.0]hexane, 1-(3-pyridinyl)- structure

919106-12-0 structure

Product Name:3-Azabicyclo[3.1.0]hexane, 1-(3-pyridinyl)-

CAS No:919106-12-0

MF:C₁₀H₁₂N₂

MW:160.215682029724

CID:766239

PubChem ID:15951737

Update Time:2024-03-02

3-Azabicyclo[3.1.0]hexane, 1-(3-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

- 3-Azabicyclo[3.1.0]hexane, 1-(3-pyridinyl)-
- 1-pyridin-3-yl-3-azabicyclo[3.1.0]hexane
- 1-(3-Pyridinyl)-3-azabicyclo[3.1.0]hexane (ACI)
- 1-(Pyridin-3-yl)-3-azabicyclo[3.1.0]hexane
- Inchi： 1S/C10H12N2/c1-2-8(5-11-3-1)10-4-9(10)6-12-7-10/h1-3,5,9,12H,4,6-7H2
- InChI Key： GZQJGESMXWQLHS-UHFFFAOYSA-N
- SMILES： N1C=C(C23C(C2)CNC3)C=CC=1

Computed Properties

Exact Mass: 160.100048391g/mol
Monoisotopic Mass: 160.100048391g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 192
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.6
Topological Polar Surface Area: 24.9Å²

3-Azabicyclo[3.1.0]hexane, 1-(3-pyridinyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	XD02624-5g	3-azabicyclo[3.1.0]hexane, 1-(3-pyridinyl)-	919106-12-0	95%	5g	$2238	2023-09-07
Enamine	EN300-7505471-0.05g	1-(pyridin-3-yl)-3-azabicyclo[3.1.0]hexane	919106-12-0	95.0%	0.05g	$1880.0	2025-03-10
Enamine	EN300-7505471-0.1g	1-(pyridin-3-yl)-3-azabicyclo[3.1.0]hexane	919106-12-0	95.0%	0.1g	$1970.0	2025-03-10
Enamine	EN300-7505471-0.25g	1-(pyridin-3-yl)-3-azabicyclo[3.1.0]hexane	919106-12-0	95.0%	0.25g	$2059.0	2025-03-10
Enamine	EN300-7505471-0.5g	1-(pyridin-3-yl)-3-azabicyclo[3.1.0]hexane	919106-12-0	95.0%	0.5g	$2149.0	2025-03-10
Enamine	EN300-7505471-1.0g	1-(pyridin-3-yl)-3-azabicyclo[3.1.0]hexane	919106-12-0	95.0%	1.0g	$2239.0	2025-03-10
Enamine	EN300-7505471-2.5g	1-(pyridin-3-yl)-3-azabicyclo[3.1.0]hexane	919106-12-0	95.0%	2.5g	$4388.0	2025-03-10
Enamine	EN300-7505471-5.0g	1-(pyridin-3-yl)-3-azabicyclo[3.1.0]hexane	919106-12-0	95.0%	5.0g	$6492.0	2025-03-10
Enamine	EN300-7505471-10.0g	1-(pyridin-3-yl)-3-azabicyclo[3.1.0]hexane	919106-12-0	95.0%	10.0g	$9627.0	2025-03-10

3-Azabicyclo[3.1.0]hexane, 1-(3-pyridinyl)- Production Method

Production Method 1

1630736-99-0

1630737-00-6

919106-12-0

Reaction Conditions

1.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ; 3 °C; 2 h, 3 °C
1.2 Reagents: Sodium hydroxide Solvents: Isopropanol , Tetrahydrofuran , Water ; 3 °C; > 1 min, 3 °C
1.3 Reagents: Thionyl chloride Solvents: 1,2-Dichloroethane ; 3 °C → rt; 3 h, rt
1.4 Reagents: Sodium hydroxide Solvents: Water ; basified

Reference

: Novel 1-heteroaryl-3-azabicyclo[3.1.0]hexanes methods for their preparation and their use as medicaments

, United States, , ,

Production Method 2

919106-15-3

919106-12-0

Reaction Conditions

1.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ; 3 °C; 2 h, cooled
1.2 Reagents: Sodium hydroxide , Water Solvents: Water ; cooled
1.3 Reagents: Thionyl chloride Solvents: 1,2-Dichloroethane ; 3 °C; 3 °C → rt; 3 h, rt
1.4 Reagents: Sodium hydroxide Solvents: Water ; basified

Reference

: Preparation of 3-azabicyclo[3.1.0]hexane derivatives for treatment of neuropathy and related disorders

, World Intellectual Property Organization, , ,